![molecular formula C18H24N2O3S B2608760 N-cyclohexyl-N-methyl-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide CAS No. 898419-32-4](/img/structure/B2608760.png)
N-cyclohexyl-N-methyl-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-N-methyl-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Active Sulfonamide Hybrids
Sulfonamides, including structures related to the compound , have been extensively studied for their biological activities. These compounds have been found to possess a range of pharmacological properties, including antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain activities. Research has focused on developing sulfonamide hybrids by combining sulfonamides with various organic compounds to enhance their biological efficacy. Among these hybrids, derivatives incorporating quinoline and other heterocyclic scaffolds have shown promising results in biological assays, suggesting their potential utility in drug development and therapeutic applications (Ghomashi et al., 2022).
Antineoplastic Agents
Pyrrolo-quinoline derivatives, closely related to the compound of interest, have been synthesized and evaluated for their antineoplastic (anticancer) potential. These compounds exhibit cell growth inhibitory properties, particularly against solid tumors such as CNS-, melanoma-, and prostate-derived cells. The mechanism of their cytotoxic action is distinct from topoisomerase II poisoning, which is a common target of many antineoplastic agents. This research indicates the potential of pyrrolo-quinoline derivatives as a new class of antineoplastic drugs, with specific derivatives showing significant activity in preclinical models (Ferlin et al., 2000).
Organic Synthesis Applications
The compound falls within the class of pyrrolo[1,2-a]quinoline derivatives, which have been explored for their applications in organic synthesis. Catalyst-free synthesis methods have been developed for these derivatives, highlighting their potential in constructing complex organic molecules efficiently and environmentally friendly. This research underlines the versatility of pyrrolo[1,2-a]quinoline derivatives in organic synthesis, offering a broad range of applications in medicinal chemistry and drug discovery (Wu et al., 2017).
Photophysical Properties Study
Studies on pyrrolo-/indolo[1,2-a]quinolines and naphtho[2,1-b]thiophenes, which share structural features with the compound , have also delved into their photophysical properties. These investigations provide valuable insights into the electronic structures and behaviors of these compounds, which can be crucial for their applications in materials science, photovoltaics, and as fluorescent markers in biological research (Kiruthika et al., 2014).
Properties
IUPAC Name |
N-cyclohexyl-N-methyl-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-19(15-5-3-2-4-6-15)24(22,23)16-11-13-7-8-17(21)20-10-9-14(12-16)18(13)20/h11-12,15H,2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OITDNNXBBCHJAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)S(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.